Cas no 97692-44-9 (5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one)
97692-44-9 structure
Product Name:5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one
CAS No:97692-44-9
MF:C15H26O
MW:222.366344928741
CID:1002246
PubChem ID:113413
Update Time:2025-04-20
5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one
- 5-ethyl-5-methyl-4-propan-2-yl-2-propan-2-ylidenecyclohexan-1-one
- EINECS 307-697-3
- NS00065669
- 5-Ethyl-5-methyl-4-(propan-2-yl)-2-(propan-2-ylidene)cyclohexan-1-one
- 97692-44-9
- DTXSID80913740
- CLVSCAKIBKSJQX-UHFFFAOYSA-N
-
- Inchi: 1S/C15H26O/c1-7-15(6)9-14(16)12(10(2)3)8-13(15)11(4)5/h11,13H,7-9H2,1-6H3
- InChI Key: CLVSCAKIBKSJQX-UHFFFAOYSA-N
- SMILES: O=C1/C(=C(\C)/C)/CC(C(C)C)C(C)(CC)C1
Computed Properties
- Exact Mass: 222.198
- Monoisotopic Mass: 222.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 297.4°Cat760mmHg
- Flash Point: 138.4°C
- Refractive Index: 1.458
5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
97692-44-9 (5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one) Related Products
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